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Compound of Interest

Compound Name: Azido-PEG5-acid

Cat. No.: B605864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

purification of Azido-PEG5-acid, a valuable heterobifunctional linker commonly employed in

bioconjugation, drug delivery, and the development of Proteolysis Targeting Chimeras

(PROTACs). This document outlines a robust synthetic pathway, detailed experimental

protocols, and methods for purification and characterization.

Overview of Azido-PEG5-acid
Azido-PEG5-acid is a hydrophilic linker molecule featuring a terminal azide group and a

carboxylic acid. The polyethylene glycol (PEG) spacer, consisting of five ethylene glycol units,

imparts water solubility and flexibility. The azide moiety allows for efficient conjugation to

alkyne-containing molecules via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or

strain-promoted azide-alkyne cycloaddition (SPAAC), commonly known as "click chemistry".

The carboxylic acid group can be readily coupled to primary amines using standard amide

bond formation techniques.
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Property Value

Molecular Formula C13H25N3O7

Molecular Weight 335.36 g/mol

Appearance Colorless to pale yellow oil

Solubility Soluble in water and most organic solvents

Synthetic Pathway
A common and effective synthetic route to Azido-PEG5-acid involves a multi-step process

starting from a commercially available Boc-protected amino-PEG-acid derivative. This strategy

ensures selective functionalization of the termini. The overall workflow is depicted below.
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Synthesis Workflow

Boc-NH-PEG5-COOH
(Starting Material)

Deprotection

  TFA or HCl  

H2N-PEG5-COOH
(Amine Intermediate)

Diazotransfer Reaction

  Diazotransfer Reagent  

Crude Azido-PEG5-acid

Purification

  Chromatography  

Pure Azido-PEG5-acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Logic
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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